(3R)-2,3-Dimethyl-4-(triphenyl-lambda5-phosphanylidene)butan-2-ol
Description
Triphenylphosphoranylidene compounds are commonly used as Wittig reagents in organic synthesis . They are used for the conversion of aldehydes and ketones to two-carbon homologated, α,β-unsaturated carbonyl compounds .
Synthesis Analysis
These compounds can be synthesized via reaction with various reagents. For example, methyl (triphenylphosphoranylidene)acetate is used in an efficient synthesis of pyrazoles via reaction with methyl diazoacetate in the presence of triethylamine .Molecular Structure Analysis
The molecular structure of these compounds typically involves a phosphorus atom double-bonded to a carbon atom, with three phenyl groups attached to the phosphorus .Chemical Reactions Analysis
In chemical reactions, these compounds often act as reagents for C-C bond formation .Physical And Chemical Properties Analysis
These compounds are typically solid at room temperature . The melting point of (Triphenylphosphoranylidene)acetaldehyde is 185-188 °C , while that of Methyl (triphenylphosphoranylidene)acetate is 168-172 °C .Safety And Hazards
properties
IUPAC Name |
(3R)-2,3-dimethyl-4-(triphenyl-λ5-phosphanylidene)butan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27OP/c1-20(24(2,3)25)19-26(21-13-7-4-8-14-21,22-15-9-5-10-16-22)23-17-11-6-12-18-23/h4-20,25H,1-3H3/t20-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVQWVKFEOYSHKG-FQEVSTJZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(C)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(C)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27OP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-2,3-Dimethyl-4-(triphenyl-lambda5-phosphanylidene)butan-2-ol | |
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